4-Chloro-3-nitrobenzotrifluoride
4-Chloro-3-nitrobenzotrifluoride
3-nitro-4-chlorobenzotrifluoride appears as a colorless to dark-colored liquid. Insoluble in water and denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals.
Brand Name:
Vulcanchem
CAS No.:
121-17-5
VCID:
VC20868069
InChI:
InChI=1S/C7H3ClF3NO2/c8-5-2-1-4(7(9,10)11)3-6(5)12(13)14/h1-3H
SMILES:
C1=CC(=C(C=C1C(F)(F)F)[N+](=O)[O-])Cl
Molecular Formula:
C7H3ClF3NO2
Molecular Weight:
225.55 g/mol
4-Chloro-3-nitrobenzotrifluoride
CAS No.: 121-17-5
Cat. No.: VC20868069
Molecular Formula: C7H3ClF3NO2
Molecular Weight: 225.55 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-nitro-4-chlorobenzotrifluoride appears as a colorless to dark-colored liquid. Insoluble in water and denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals. |
|---|---|
| CAS No. | 121-17-5 |
| Molecular Formula | C7H3ClF3NO2 |
| Molecular Weight | 225.55 g/mol |
| IUPAC Name | 1-chloro-2-nitro-4-(trifluoromethyl)benzene |
| Standard InChI | InChI=1S/C7H3ClF3NO2/c8-5-2-1-4(7(9,10)11)3-6(5)12(13)14/h1-3H |
| Standard InChI Key | TZGFQIXRVUHDLE-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1C(F)(F)F)[N+](=O)[O-])Cl |
| Canonical SMILES | C1=CC(=C(C=C1C(F)(F)F)[N+](=O)[O-])Cl |
| Boiling Point | 432.7 °F at 760 mmHg (NTP, 1992) |
| Melting Point | 27.5 °F (NTP, 1992) |
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